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Compound of Interest

Compound Name: KRN4884

Cat. No.: B15586308

Get Quote

Prior to handling KRN4884, it is crucial to adhere to standard laboratory safety protocols. This

includes the use of appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):

PPE Category Item Specification

Hand Protection Gloves

Butyl rubber gloves are

recommended when working

with DMSO solutions. Nitrile

gloves may be used for short-

term handling of the solid

compound, but their resistance

to DMSO is poor.

Eye Protection Safety Goggles
Chemical splash goggles

should be worn at all times.

Skin and Body Lab Coat

A standard laboratory coat

should be worn to protect

against skin contact.
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Given that KRN4884 is a potassium channel activator, accidental exposure could have

pharmacological effects. In case of contact, immediately flush the affected area with copious

amounts of water and seek medical attention.

Disposal of KRN4884 Waste
The proper disposal route for KRN4884 depends on its form (solid or in solution) and local

institutional and governmental regulations.

Step 1: Waste Identification and Segregation
Properly identifying and segregating chemical waste is the first critical step in ensuring safe

disposal.

Solid KRN4884 Waste: Unused or expired solid KRN4884 should be considered hazardous

chemical waste.

KRN4884 in DMSO Solution: Solutions of KRN4884 in DMSO must be treated as hazardous

organic solvent waste.[1] DMSO is a combustible liquid and can facilitate the absorption of

other chemicals through the skin.[2]

Contaminated Labware: Any materials such as pipette tips, vials, and gloves that have come

into contact with KRN4884 should be disposed of as solid hazardous waste.[3] These items

should not be placed in regular trash.

Step 2: Waste Collection and Labeling
All waste containing KRN4884 must be collected in designated, properly labeled containers.

Liquid Waste: Collect KRN4884 solutions in a sealable, chemical-resistant container (e.g., a

glass or polyethylene bottle) designated for hazardous waste. The container must be clearly

labeled with "Hazardous Waste," the full chemical name ("KRN4884 in DMSO"), the

concentration, and the approximate volume.

Solid Waste: Collect contaminated labware and solid KRN4884 in a durable, sealed plastic

bag or a designated solid waste container. This container must also be labeled with

"Hazardous Waste" and a description of the contents (e.g., "Solid waste contaminated with

KRN4884").
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Step 3: Storage of Waste
Store waste containers in a designated satellite accumulation area within the laboratory.[4] This

area should be away from general lab traffic and drains. Ensure that incompatible waste types

are segregated to prevent accidental reactions.[5][6]

Step 4: Disposal Request and Pickup
Contact your institution's Environmental Health and Safety (EHS) department to arrange for the

pickup and disposal of the hazardous waste.[5][7][8] Do not attempt to dispose of KRN4884 or

its solutions down the drain or in the regular trash.

Experimental Protocols Referenced
For laboratory applications, KRN4884 is often prepared as a stock solution in DMSO. For

instance, a 10 mM stock solution in DMSO is a common preparation for in vitro assays.[9][10]

When further diluting into aqueous solutions for experiments, the final concentration of DMSO

should be kept low (typically less than 0.1%) to avoid solvent effects on the biological system.

[9][10]

Table of Chemical Properties for KRN4884:

Property Value

Molecular Formula C15H14ClN5

Molecular Weight 299.76 g/mol

CAS Number 152802-84-1

Common Solvent DMSO

Visual Guidance
The following diagrams illustrate the decision-making process for the proper disposal of

KRN4884 and a general workflow for handling this research chemical.
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Caption: KRN4884 Disposal Decision Workflow.
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Caption: General Experimental Workflow for KRN4884.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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